Cas no 667407-74-1 (4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667407-74-1
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• MDL: MFCD02854318
• CID: 3111490
• PubChem ID: 17368240
• Update Time: 2025-05-23

4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethoxy-phenyl)-5-methyl-4H-[1,2,4]triazole-3-thiol
• STK444571
• MFCD02854318
• H30710
• 667407-74-1
• BBL017357
• VS-06086
• AKOS003274917
• 4H-1,2,4-triazole-3-thiol, 4-(2,5-dimethoxyphenyl)-5-methyl-
• 4-(2,5-dimethoxyphenyl)-3-methyl-1H-1,2,4-triazole-5-thione
• 4-(2,5-dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
• ALBB-014402
• CS-0322697
• 4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02854318
• Inchi： 1S/C11H13N3O2S/c1-7-12-13-11(17)14(7)9-6-8(15-2)4-5-10(9)16-3/h4-6H,1-3H3,(H,13,17)
• InChI Key： DSATXMLZZQOMDP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 251.07284784Da
• Monoisotopic Mass: 251.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.2Ų

Additional information on 4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol

Research Brief on 4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol (CAS: 667407-74-1): Recent Advances and Applications

The compound 4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol (CAS: 667407-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold in medicinal chemistry, with promising results in antimicrobial, anticancer, and anti-inflammatory applications.

One of the key advancements in the study of 4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol is its synthesis and structural optimization. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study also explored the compound's stability under various physiological conditions, which is critical for its potential use in drug formulations. The researchers employed NMR spectroscopy and X-ray crystallography to confirm the compound's structure and purity, ensuring reproducibility for future studies.

In terms of biological activity, recent research has demonstrated the compound's efficacy against a range of bacterial and fungal pathogens. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymes, making it a promising candidate for novel antimicrobial agents. These findings are particularly relevant in the context of rising antibiotic resistance.

Another area of interest is the compound's potential in oncology. Preliminary studies have shown that 4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol can induce apoptosis in certain cancer cell lines, including breast and lung cancer. A 2023 paper in European Journal of Medicinal Chemistry highlighted its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. The compound's selectivity for cancer cells over normal cells suggests a favorable safety profile, though further in vivo studies are needed to confirm these observations.

Beyond its antimicrobial and anticancer properties, recent investigations have explored the anti-inflammatory potential of this compound. A 2024 study in Journal of Chemical Biology demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also noted that the compound's thiol group plays a critical role in its anti-inflammatory activity, providing a basis for further structural modifications to enhance efficacy.

In conclusion, 4-(2,5-Dimethoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol (CAS: 667407-74-1) represents a promising multifunctional scaffold in drug discovery. Its broad-spectrum biological activity, coupled with advances in synthesis and structural characterization, positions it as a valuable candidate for further development. Future research should focus on in vivo validation, pharmacokinetic studies, and the exploration of additional derivatives to optimize its therapeutic potential. The compound's versatility underscores its significance in addressing unmet medical needs, particularly in the realms of infectious diseases, oncology, and inflammation.